
Validating Oxamide's Efficacy as a Burn Rate
Suppressant: A Comparative Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Oxamide

Cat. No.: B166460 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of oxamide's performance as a burn rate

suppressant in solid propellants against other common alternatives. The information presented

is supported by experimental data to validate its effects, offering a comprehensive resource for

professionals in the field.

Comparative Analysis of Burn Rate Suppressants
Oxamide is a well-established burn rate suppressant for composite solid propellants,

particularly those utilizing ammonium perchlorate (AP) as an oxidizer. Its efficacy is attributed to

its endothermic decomposition, which acts as a coolant in both the condensed and gas phases

of combustion. This cooling effect slows the decomposition rate of the propellant, thereby

reducing the overall burn rate.

The effectiveness of oxamide is concentration-dependent. Studies have shown that by varying

the mass fraction of oxamide from 0% to 20% in an AP/HTPB-based propellant, the burn rate

can be significantly reduced from 4 mm/s to 1 mm/s at a pressure of 1 MPa.[1][2] This

demonstrates a reduction of up to 75% in the burn rate.[3]

For a comprehensive evaluation, the performance of oxamide is compared with other

commonly used amide-based burn rate suppressants. The following table summarizes the

quantitative effects of these suppressants on the burn rate of composite solid propellants.
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Burn Rate
Suppressant

Concentration
Pressure
(MPa)

Burn Rate
Reduction (%)

Reference
Propellant
Composition

Oxamide 20% 1 ~75% AP/HTPB

Melamine 10% 7 50%
Composite Solid

Propellant

Urea 10% 7 46%
Composite Solid

Propellant

Azodicarbonamid

e (ADA)
Not specified Not specified

Known

suppressant
AP-based

Biuret 10% 7 33%
Composite Solid

Propellant

Note: The experimental conditions, particularly pressure and the specific base propellant

formulation, can significantly influence the effectiveness of a burn rate suppressant. Direct

comparison should be made with caution.

One study suggests a general trend for the effectiveness of organic amines as burn rate

suppressants in the following order: biuret < melamine < oxamide < urea < base propellant (no

suppressant).[4]

Experimental Protocols: Measuring Burn Rate
The standard method for determining the linear burn rate of a solid propellant is through the

use of a Crawford type Strand Burning Rate Bomb System, often referred to as a Crawford

burner or strand burner.[5][6] This technique provides repeatable and qualitative data on the

burn rate of propellant samples.

The Crawford Strand Burner Method
The Crawford bomb method involves the following key steps:

Propellant Strand Preparation: A small sample of the solid propellant is cast or extruded into

a thin, uniform strand, typically with a diameter of a few millimeters.[5] The sides of the
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strand are coated with an inhibiting material, such as epoxy resin, to ensure that combustion

only occurs on the cross-sectional ends of the strand in a cigarette-like fashion.[5][6][7]

Fuse Wire Insertion: Two or more fine fuse wires are embedded through the propellant

strand at precisely measured distances from each other.[5][6] These wires are connected to

an external electronic timer.

Pressurization: The prepared propellant strand is mounted inside a high-pressure vessel,

known as a "bomb".[5][6] This vessel is then pressurized with an inert gas, such as nitrogen,

to the desired test pressure. A large surge tank is often used to maintain a constant pressure

during the combustion process.[5]

Ignition and Data Acquisition: The top end of the propellant strand is ignited using a hot wire.

As the propellant burns, it severs the embedded fuse wires in sequence. The breaking of

each wire sends an electrical signal to the timer, which records the time interval between the

severing of successive wires.[5][6]

Burn Rate Calculation: The linear burn rate is calculated by dividing the known distance

between the fuse wires by the measured time interval it took for the flame front to travel

between them.[5]

It is important to note that burn rates measured using a strand burner can be 4% to 12% lower

than those observed in an actual rocket motor due to differences in heat transfer and the

overall combustion environment.[6]

Mechanism of Action: Oxamide as a Coolant
The primary mechanism by which oxamide suppresses the burn rate of solid propellants is

through its endothermic decomposition. This process absorbs heat from the combustion zone,

thereby lowering the temperature of both the solid propellant surface (condensed phase) and

the surrounding gases (gas phase). This cooling effect slows down the exothermic

decomposition reactions of the main propellant components, leading to a reduced overall burn

rate.[4]

The following diagram illustrates the proposed mechanism of action for oxamide as a burn rate

suppressant.
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Mechanism of Oxamide Burn Rate Suppression

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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